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Compound of Interest

Compound Name: Lyso iGB3-d7
Cat. No.: B12408733
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lyso-globotriaosylceramide (Lyso-Gb3) and its isoforms, such as iso-globotriaosylceramide
(iGb3), are critical biomarkers for the diagnosis and therapeutic monitoring of Fabry disease, a
rare X-linked lysosomal storage disorder. Accurate quantification of these biomarkers in
biological matrices is essential for clinical research and drug development. Lyso-iGB3-d7 is a
deuterated internal standard designed for use in mass spectrometry-based assays to ensure
precise and accurate measurement of endogenous Lyso-iGB3.

This document provides detailed protocols for the reconstitution, handling, and application of
Lyso-iGB3-d7 powder for research purposes.

Product Information
Chemical Properties
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Property Value

Full Name Iso-globotriaosylceramide-d7
Abbreviation Lyso-iGB3-d7

Molecular Formula C34H56D7NO16

Molecular Weight 772.9 g/mol

Purity =98%

Form Lyophilized Powder

Storage -20°C

Reconstitution Protocol

The selection of an appropriate solvent is critical for the accurate and reproducible use of Lyso-
IGB3-d7 as an internal standard. Due to its amphipathic nature, a combination of polar and
non-polar organic solvents is often required. The ideal solvent system will depend on the
specific analytical method and the biological matrix being analyzed.

Recommended Solvents

The following table summarizes recommended solvents and solvent systems for the
reconstitution of Lyso-iGB3-d7 powder. The choice of solvent should be compatible with the
downstream analytical platform (e.g., LC-MS/MS).
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Solvent/Solvent Concentration o
Suitability Notes
System Range
A common choice for
initial stock solutions.
Methanol 0.1-1 mg/mL High Can be used for
subsequent dilutions
in mobile phase.
] Similar to methanol,
Ethanol 0.1-1mg/mL High

offers good solubility.

Suitable for direct use

o in some reversed-
Acetonitrile:Water

0.1-0.5 mg/mL Moderate phase
(1:2, viv)

chromatography

systems.

Excellent for complete

solubilization, but
Chloroform:Methanol

0.5-2 mg/mL High chloroform may not be
(2:1, viv)

compatible with all
LC-MS systems.

Step-by-Step Reconstitution Procedure

o Equilibrate: Allow the vial of Lyso-iGB3-d7 powder to reach room temperature before
opening to prevent condensation.

e Solvent Addition: Add the appropriate volume of the chosen solvent to the vial to achieve the
desired stock solution concentration.

o Vortex: Vortex the vial for 1-2 minutes to ensure complete dissolution of the powder.

e Sonication (Optional): If the powder does not fully dissolve, sonicate the vial in a water bath
for 5-10 minutes.

» Visual Inspection: Visually inspect the solution to ensure that no particulate matter remains.
The solution should be clear.
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o Storage: Store the reconstituted stock solution at -20°C in a tightly sealed vial. For long-term
storage, amber glass vials are recommended to protect from light.

Experimental Workflow: Quantification of Lyso-iGB3
in Plasma

The following workflow outlines the use of the reconstituted Lyso-iGB3-d7 as an internal
standard for the quantification of Lyso-iGB3 in human plasma using LC-MS/MS.

Start: Plasma Sample Collection

Spike Plasma with
d

Internal Standar Collect Supernatant

LC-MS/MS Analysis

Reconstitute Lyso-iGB3-d7

Lys:
(Internal Standard)

Click to download full resolution via product page

Caption: Workflow for Lyso-iGB3 quantification using a deuterated internal standard.

Signaling Pathway Context: Gbh3 Metabolism

Lyso-iGB3 is an isoform of Lyso-Gb3, which accumulates in Fabry disease due to a deficiency
in the enzyme a-galactosidase A (a-GLA). The following diagram illustrates the simplified
metabolic pathway.
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Caption: Simplified metabolic pathway of Gb3 and its disruption in Fabry disease.

¢ To cite this document: BenchChem. [Application Notes and Protocols: Reconstitution of
Lyso-iGB3-d7 Powder]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408733/docs#application-notes-and-protocols-
reconstitution-of-lyso-igh3-d7-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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